![molecular formula C11H16ClNO B1596618 6-Methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine hydrochloride CAS No. 39226-88-5](/img/structure/B1596618.png)
6-Methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine hydrochloride
Overview
Description
6-Methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine hydrochloride (6-MTH) is a novel, synthetic compound with a wide range of applications in scientific research. It is a small molecule that is structurally related to the neurotransmitter dopamine, and is known for its ability to modulate the activity of various neurotransmitters in the brain. 6-MTH has been studied extensively in the lab, and its potential applications are broad and varied.
Scientific Research Applications
Receptor Antagonism and Selectivity
One study focused on the development of novel potent antagonists for the human neuropeptide Y Y5 receptors, utilizing 6-methoxybenzo[a]cycloheptene derivatives. This research identified a new skeleton, 7-methoxy-1-hydroxytetraline, as a significant compound for increasing potencies, indicating its potential use in designing receptor-specific drugs (Itani et al., 2002).
Sigma(1) Receptor Affinity and Antiproliferative Activity
Another study explored the substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives to probe for selective binding and activity at the sigma(1) receptor. This research demonstrated that certain naphthalene compounds have potent sigma(1) ligand properties and antiproliferative activity in rat C6 glioma cells, suggesting their usefulness in tumor research and therapy (Berardi et al., 2005).
Beta-Adrenoceptor Activities
Research into 2-alkylamino-6-hydroxy-5-hydroxymethyl-1,2,3,4-tetrahydro-1-naphthalenols aimed at finding new bronchodilators with minimal cardiovascular side effects led to the synthesis of compounds with promising β-adrenergic-stimulating activities. These findings may contribute to developing safer therapeutic agents for respiratory conditions (Sugihara et al., 1977).
Fluorescent Probing for β-Amyloids
A novel fluorescent probe for β-amyloids, incorporating a 6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine derivative, was synthesized to assist in the molecular diagnosis of Alzheimer’s disease. This probe showed high binding affinities toward Aβ(1–40) aggregates in vitro, indicating its potential application in Alzheimer's disease research (Fa et al., 2015).
Anticancer Evaluation
The synthesis of (3-(naphthalen-1-yl)oxiran-2-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone and its reaction with various nucleophiles demonstrated potential anticancer activity. This highlights the role of 6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine derivatives in developing new therapeutic agents for cancer treatment (Gouhar & Raafat, 2015).
Mechanism of Action
Target of Action
Related compounds have been shown to interact with the serotonin system .
Mode of Action
It has been found to inhibit the high-affinity uptake of serotonin (5-ht) in a competitive manner
Biochemical Pathways
The compound appears to primarily affect the serotonin pathway. By inhibiting the reuptake of serotonin, it could potentially increase the concentration of this neurotransmitter in the synaptic cleft, thereby enhancing serotonergic neurotransmission .
Result of Action
Given its potential role as a serotonin reuptake inhibitor, it could lead to an increase in serotonergic neurotransmission, which could have various effects depending on the specific neural circuits involved .
Properties
IUPAC Name |
6-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO.ClH/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12;/h5-7,11H,2-4,12H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGIFWWPVOFOTLY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(CCC2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10959999 | |
Record name | 6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10959999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39226-88-5 | |
Record name | 6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10959999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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